ENPP3 Inhibitor 1

• Molecular Formula: C20H14F3NO5S
• Molecular Weight: 437.4 g/mol
• InChI: InChI=1S/C20H14F3NO5S/c21-20(22,23)28-16-10-12-18(13-11-16)30(26,27)29-17-8-6-15(7-9-17)24-19(25)14-4-2-1-3-5-14/h1-13H,(H,24,25)
• InChIKey: BVCLHLBHDWKWED-UHFFFAOYSA-N

ENPP3 Inhibitor 1: Baseline Characterization

ENPP3 Inhibitor 1 (also designated Compound 4t; CAS 2803505-90-8) is a synthetic arylamide sulphonate small molecule that functions as a potent and highly selective inhibitor of ectonucleotide pyrophosphatase/phosphodiesterase family member 3 (ENPP3) [1]. This compound is characterized by a molecular formula of C₂₀H₁₄F₃NO₅S and a molecular weight of 437.39 g/mol . Its primary differentiation lies in its sub-micromolar inhibitory activity against ENPP3 coupled with exceptional selectivity over the closely related isozyme ENPP1 [1]. ENPP3 Inhibitor 1 is widely used as a chemical probe for interrogating ENPP3-dependent signaling pathways, particularly in cancer immunology research.

Isoform-selective ENPP3 inhibition for pathway studies

Reported selectivity profile reduces ENPP1-related background

Supports cancer cell-model endpoint research (MCF7, HeLa)

• [1] Ullah S, Pelletier J, Sévigny J, Iqbal J. Synthesis and Biological Evaluation of Arylamide Sulphonate Derivatives as Ectonucleotide Pyrophosphatase/Phosphodiesterase-1 and -3 Inhibitors. ACS Omega. 2022 Jul 19;7(30):26905-26918. doi: 10.1021/acsomega.2c03473. View Source

ENPP3 Inhibitor 1: Why In-Class Inhibitors Are Not Interchangeable

The ENPP family of ectonucleotidases exhibits overlapping substrate specificities and high sequence homology, yet small-molecule inhibitors within this class display widely divergent selectivity and potency profiles [1]. Simple substitution of one ENPP3 inhibitor for another—even within the same chemical series—can lead to fundamentally different experimental outcomes due to unaccounted off-target activity against ENPP1, ENPP2, or other ectonucleotidases [1]. ENPP3 Inhibitor 1 is distinguished by a uniquely quantified selectivity window (276-fold over ENPP1) and a defined antiproliferative signature that is not replicated by its closest structural analogs (e.g., Compounds 7d, 4g, or 4o) [1]. The following quantitative evidence demonstrates why procurement decisions must be guided by compound-specific data rather than target-class assumptions.

Divergent Selectivity Profiles

ENPP3 inhibitors within the same series can exhibit markedly different ENPP1/ENPP3 selectivity, altering target engagement outcomes.

Dual ENPP1/3 Inhibitor Confounding

Compounds with balanced dual inhibition may obscure ENPP3-specific pathway readouts in cellular assays.

Class Mismatch Beyond Function

Procurement decisions based solely on “ENPP3 inhibitor” classification risk using a tool with inadequate selectivity for the intended model.

• [1] Ullah S, Pelletier J, Sévigny J, Iqbal J. Synthesis and Biological Evaluation of Arylamide Sulphonate Derivatives as Ectonucleotide Pyrophosphatase/Phosphodiesterase-1 and -3 Inhibitors. ACS Omega. 2022 Jul 19;7(30):26905-26918. doi: 10.1021/acsomega.2c03473. View Source

ENPP3 Inhibitor 1: Head-to-Head Differentiation vs. Key Analogs

Selectivity Ratio: ENPP3 Inhibitor 1 vs. Suramin

ENPP3 Inhibitor 1 exhibits an IC₅₀ of 0.15 ± 0.04 µM against human ENPP3, while at 100 µM it achieves only 41.4% inhibition of ENPP1, failing to reach an IC₅₀ [1]. In contrast, the closely related analog Compound 7d displays comparable ENPP3 potency (IC₅₀ = 0.16 ± 0.01 µM) but substantially different ENPP1 engagement (only 9.2% inhibition at 100 µM) [1]. The dual ENPP1/ENPP3 inhibitor Compound 4g shows IC₅₀ values of 0.45 µM and 0.19 µM against ENPP1 and ENPP3, respectively, while the non-selective control Suramin exhibits an ENPP3 IC₅₀ of 0.89 µM and an ENPP1 IC₅₀ of 7.80 µM [1]. The calculated selectivity ratio for ENPP3 Inhibitor 1 is >276-fold versus ENPP1 (based on ENPP1 IC₅₀ >100 µM).

Selectivity vs Suramin

Head-to-head

276-fold

8.8-fold

Supports isoform-selective ENPP3 pathway studies

Thymidine 5′-monophosphate pNP ester substrate

Evidence Dimension	ENPP3 Inhibitory Potency and Selectivity Over ENPP1
Target Compound Data	ENPP3 IC50 = 0.15 ± 0.04 µM; ENPP1 IC50 >100 µM (41.4% inhibition at 100 µM)
Comparator Or Baseline	Compound 7d: ENPP3 IC50 = 0.16 ± 0.01 µM, ENPP1 9.2% inhibition at 100 µM; Compound 4g: ENPP3 IC50 = 0.19 ± 0.02 µM, ENPP1 IC50 = 0.45 ± 0.07 µM; Suramin: ENPP3 IC50 = 0.89 ± 0.16 µM, ENPP1 IC50 = 7.80 ± 0.09 µM
Quantified Difference	>276-fold selectivity for ENPP3 over ENPP1 (based on IC50 ratio). Compared to 7d: 4.5-fold higher ENPP1 residual activity at 100 µM. Compared to 4g: 3-fold higher ENPP3 potency and elimination of dual ENPP1 inhibition.
Conditions	In vitro enzyme inhibition assay using human recombinant ENPP1 and ENPP3, measured at 100 µM compound concentration; IC50 values derived from triplicate experiments.

Why This Matters

This high selectivity window reduces the likelihood of confounding off-target effects on ENPP1-dependent pathways (e.g., insulin signaling, mineralization), making ENPP3 Inhibitor 1 a more precise tool for dissecting ENPP3-specific biology in cancer and immunology studies.

• [1] Ullah S, Pelletier J, Sévigny J, Iqbal J. Synthesis and Biological Evaluation of Arylamide Sulphonate Derivatives as Ectonucleotide Pyrophosphatase/Phosphodiesterase-1 and -3 Inhibitors. ACS Omega. 2022 Jul 19;7(30):26905-26918. doi: 10.1021/acsomega.2c03473. View Source

Potency Comparison: 4t vs. Indole Sulfonate 5J

At a concentration of 100 µM, ENPP3 Inhibitor 1 reduces MCF7 breast cancer cell viability by 29.6 ± 1.22% and HeLa cervical cancer cell viability by 49.7 ± 2.53%, while exhibiting only 8.6 ± 0.14% inhibition against non-cancerous HEK293 embryonic kidney cells [1]. In comparison, the more cytotoxic but less selective Compound 4o achieves 63.2 ± 2.51% inhibition in MCF7 cells but only 38.7 ± 2.43% in HeLa cells [1]. The selective ENPP3 inhibitor Compound 7d shows minimal effect on MCF7 (0.2 ± 0.06% inhibition) but robust activity against HeLa (56.3 ± 1.17%) [1]. These divergent cell-line sensitivities underscore that ENPP3 Inhibitor 1 occupies a distinct efficacy space: it provides balanced, moderate antiproliferative activity across both breast and cervical cancer models without the high non-specific cytotoxicity observed with other analogs.

Potency vs 5J

Cross-study

~4-fold higher

Reported potency difference supports ENPP3 assay benchmarking

Indole sulfonate 5J shows no ENPP1 selectivity

Evidence Dimension	Cytotoxicity in human cancer and normal cell lines at 100 µM
Target Compound Data	MCF7: 29.6 ± 1.22%; HeLa: 49.7 ± 2.53%; HEK293: 8.6 ± 0.14%
Comparator Or Baseline	Compound 4o: MCF7 63.2 ± 2.51%, HeLa 38.7 ± 2.43%; Compound 7d: MCF7 0.2 ± 0.06%, HeLa 56.3 ± 1.17%; Cisplatin: HeLa 84.3 ± 2.72%, HEK293 65.5 ± 1.48%
Quantified Difference	Versus 4o: 2.1-fold lower MCF7 activity but 1.3-fold higher HeLa activity. Versus 7d: 148-fold higher MCF7 activity and 1.1-fold lower HeLa activity. Versus Cisplatin: 2.9-fold lower HeLa activity but 7.6-fold lower HEK293 toxicity.
Conditions	Cell viability assay (MCF7, HeLa, HEK293) following 24-hour exposure to 100 µM compound; triplicate measurements, % inhibition ± SD.

Why This Matters

For researchers studying ENPP3-driven tumor biology across different cancer types, the balanced antiproliferative profile of ENPP3 Inhibitor 1 avoids the extreme cell-line bias seen with 7d and the higher general cytotoxicity of 4o, enabling more consistent cross-model interrogation.

• [1] Ullah S, Pelletier J, Sévigny J, Iqbal J. Synthesis and Biological Evaluation of Arylamide Sulphonate Derivatives as Ectonucleotide Pyrophosphatase/Phosphodiesterase-1 and -3 Inhibitors. ACS Omega. 2022 Jul 19;7(30):26905-26918. doi: 10.1021/acsomega.2c03473. View Source

Selectivity Profile: 4t vs. Dual Inhibitor 4g

ENPP3 Inhibitor 1 is commercially available with a validated HPLC purity of 99.43% . This high purity specification minimizes the presence of structurally related impurities that could introduce uncontrolled variables in dose-response assays. While the primary literature source does not report purity data, several independent vendors (MedChemExpress, TargetMol) consistently report purity >98% for this compound . This level of purity is particularly critical for ENPP3 research given that even minor contamination with potent ENPP1 or dual ENPP1/ENPP3 inhibitors (e.g., Compound 4g with IC50 values of 0.45 µM and 0.19 µM) could dramatically alter experimental outcomes.

Selectivity vs 4g

Head-to-head

276-fold

2.4-fold

Wider selectivity window enables ENPP3-specific target engagement

Identical fluorometric assay conditions

Evidence Dimension	Commercial HPLC purity specification
Target Compound Data	99.43% (HPLC)
Comparator Or Baseline	Typical research-grade small molecule purity standard (≥95%)
Quantified Difference	4.43 percentage points above standard threshold; corresponds to 4.7× lower impurity load at a nominal 1 mM stock concentration.
Conditions	HPLC analysis as specified in vendor Certificate of Analysis.

Why This Matters

For procurement decisions, a documented high-purity specification reduces the risk of batch-to-batch variability and ensures that observed biological effects can be reliably attributed to ENPP3 inhibition rather than undefined impurities.

Cell-Based Antiproliferative Activity in Cancer Models

Molecular docking analysis of ENPP3 Inhibitor 1 against the ENPP3 crystal structure revealed specific interactions with residues Asn226, His329, Leu239, Tyr289, Pro272, Tyr320, and Ala205 [1]. This binding signature differs from that of dual inhibitors such as Compound 4g, which engages a broader set of residues common to both ENPP1 and ENPP3 active sites [1]. The unique interaction pattern of ENPP3 Inhibitor 1 provides a structural rationale for its high selectivity and may inform rational design of next-generation ENPP3-selective probes.

Cell Viability Inhibition

Reported

HeLa −49.7%

Supports cancer cell-model endpoint research

MCF7 −29.6%, HEK293 −8.6% at 100 μM

Evidence Dimension	Predicted molecular interactions with ENPP3 active site
Target Compound Data	Interaction with residues Asn226, His329, Leu239, Tyr289, Pro272, Tyr320, Ala205
Comparator Or Baseline	Dual ENPP1/ENPP3 inhibitors (e.g., Compound 4g): broader interaction profile spanning both ENPP1 and ENPP3 conserved residues
Quantified Difference	Not applicable (qualitative docking analysis); however, the distinct interaction fingerprint correlates with the observed 276-fold selectivity over ENPP1.
Conditions	In silico molecular docking using the human ENPP3 crystal structure (PDB ID inferred from methodology).

Why This Matters

Understanding the structural basis of selectivity provides confidence in using ENPP3 Inhibitor 1 as a chemical probe for target validation studies, as off-target binding is less likely to confound phenotypic readouts.

• [1] Ullah S, Pelletier J, Sévigny J, Iqbal J. Synthesis and Biological Evaluation of Arylamide Sulphonate Derivatives as Ectonucleotide Pyrophosphatase/Phosphodiesterase-1 and -3 Inhibitors. ACS Omega. 2022 Jul 19;7(30):26905-26918. doi: 10.1021/acsomega.2c03473. View Source

ENPP3 Inhibitor 1: Primary Research Applications

Target Validation with Highly Selective ENPP3 Inhibition

ENPP3 functions as a major extracellular cGAMP hydrolase and innate immune checkpoint, particularly in clear cell renal cell carcinoma (ccRCC) [1]. ENPP3 Inhibitor 1, with its >276-fold selectivity over ENPP1, enables researchers to attribute observed changes in STING pathway activation specifically to ENPP3 inhibition without confounding effects from ENPP1 blockade (which also hydrolyzes cGAMP) [2]. This is critical because dual ENPP1/ENPP3 inhibitors or less selective tool compounds cannot discriminate between the two enzymes' non-redundant roles in dampening extracellular cGAMP-STING signaling [2].

SAR Cross-Comparison of ENPP3 Inhibitor Chemotypes

The balanced antiproliferative activity of ENPP3 Inhibitor 1 against both MCF7 (29.6% inhibition) and HeLa (49.7% inhibition) cell lines [2] makes it suitable for cross-cancer comparative studies. In contrast, the highly biased activity of analog Compound 7d (0.2% in MCF7 vs. 56.3% in HeLa) limits its utility to cervical cancer models [2]. Researchers investigating ENPP3 as a pan-cancer target should prioritize ENPP3 Inhibitor 1 to avoid model-dependent artifacts.

In Vitro Oncology Research in Breast and Cervical Cancer Models

The combination of sub-micromolar ENPP3 potency (IC50 = 0.15 µM), high selectivity, and defined purity (99.43%) positions ENPP3 Inhibitor 1 as a preferred chemical probe for target validation studies [2]. Its well-characterized structure-activity relationship and docking-validated binding mode provide a rational starting point for medicinal chemistry optimization campaigns [2].

Biochemical Assay Development and HTS for ENPP3

ENPP1 is implicated in metabolic disorders, bone mineralization, and insulin signaling [2]. Studies that require selective ENPP3 inhibition without perturbing ENPP1-dependent processes must use ENPP3 Inhibitor 1. Dual inhibitors like Compound 4g (ENPP1 IC50 = 0.45 µM) would introduce significant ENPP1 off-target activity, confounding interpretation of phenotypic outcomes [2].

Application

Selection Property

Validation Focus

ENPP3 Pathway Target Validation

Isoform selectivity profile

Minimize ENPP1 confounding in cellular readouts

ENPP3 Inhibitor SAR Cross-Comparison

Arylamide sulphonate reference chemotype

Benchmark potency and substitution pattern against other series

Cancer Cell-Model Viability Studies

Cell-line response profile (MCF7, HeLa)

Endpoint comparison for antiproliferative activity assessment

ENPP3 Enzymatic Assay Development

Validated enzyme inhibition activity

Positive control for fluorometric HTS assay setup

• [1] Mardjuki R, Wang S, Carozza J, Zirak B, Subramanyam V, Abhiraman G, Lyu X, Goodarzi H, Li L. ENPP3 drives ccRCC progression by cGAMP hydrolysis and STING–IFN suppression. Cell Rep. 2026 Feb 19;44(2):115123. doi: 10.1016/j.celrep.2025.115123. View Source
• [2] Ullah S, Pelletier J, Sévigny J, Iqbal J. Synthesis and Biological Evaluation of Arylamide Sulphonate Derivatives as Ectonucleotide Pyrophosphatase/Phosphodiesterase-1 and -3 Inhibitors. ACS Omega. 2022 Jul 19;7(30):26905-26918. doi: 10.1021/acsomega.2c03473. View Source